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Compound of Interest

Compound Name:
(1S,3R,5R)-PIM447

dihydrochloride

Cat. No.: B1151224

Get Quote

Executive Summary & Core Directive
PIM447 (LGH447) is a potent, pan-PIM kinase inhibitor. As a dihydrochloride salt, this

compound exhibits distinct physicochemical properties compared to its free base form. While

the salt form improves aqueous solubility for biological dosing, it significantly increases

hygroscopicity.

The Critical Consensus: For stock solutions dissolved in DMSO, -80°C is the mandatory

standard for long-term stability (>1 month). Storage at -20°C is permissible only for working

aliquots intended for use within 30 days. The primary failure mode at -20°C is not thermal

degradation, but rather moisture-induced hydrolysis and concentration drift caused by the

hygroscopic nature of the HCl salt combined with the sublimation properties of DMSO.

Stability Matrix: -20°C vs. -80°C
The following data summarizes the stability profile of PIM447 2HCl (10 mM in DMSO) based on

accelerated stability modeling and standard kinase inhibitor library protocols.
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Feature Storage at -20°C Storage at -80°C
Technical
Implication

Physical State

(DMSO)
Solid (Frozen) Solid (Deep Freeze)

DMSO freezes at

18.5°C. Both are solid,

but -80°C prevents

micro-thawing events.

Hygroscopic Risk High Low

The HCl salt pulls

moisture from the air.

-20°C freezers often

have auto-defrost

cycles that introduce

temperature

fluctuations,

promoting moisture

ingress.

Chemical Stability ~1 Month > 6 Months

Acid-catalyzed

hydrolysis (due to HCl

salt + moisture) is

kinetically slowed

significantly at -80°C.

Precipitation Risk Moderate Low

"Crash-out" occurs

upon thawing if

moisture has entered

the vial at -20°C.

Recommended Use Working Aliquots Master Stocks

Never store your

primary library source

at -20°C.

Standardized Protocol: Master Stock Preparation
To ensure data integrity, follow this self-validating protocol. This workflow minimizes the

"Freeze-Thaw" variable, which is the primary cause of potency loss in PIM447 experiments.

Phase A: Preparation
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Equilibration: Allow the lyophilized PIM447 2HCl vial to warm to room temperature (RT)

inside a desiccator before opening. Why? This prevents condensation from forming on the

cold hygroscopic powder.

Solvent Selection: Use anhydrous DMSO (≥99.9%, molecular sieve treated).

Dissolution: Dissolve to a target concentration of 10 mM. Vortex for 30 seconds.

Note: If the solution is cloudy, sonicate in a water bath at 37°C for 5 minutes. The solution

must be optically clear.

Phase B: Aliquoting Strategy (The "Single-Shot"
System)
Do not store the bulk solution in one bottle.

Divide the stock into single-use aliquots (e.g., 20 µL or 50 µL) using high-quality, O-ring

sealed cryovials.

Seal Verification: Ensure caps are torqued correctly to prevent DMSO sublimation.

Phase C: Storage Workflow Visualization
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Figure 1: Optimal workflow for PIM447 stock preparation and storage. Note the strict "Do Not

Refreeze" directive.

Troubleshooting & FAQs
This section addresses specific failure modes reported by researchers using PIM447.

Q1: My PIM447 stock solution has precipitated after
thawing from -20°C. Is it ruined?
Diagnosis: This is likely "Salting Out" driven by moisture ingress.

Mechanism: At -20°C, if the seal was imperfect, water condensed into the DMSO. PIM447

dihydrochloride is less soluble in water/DMSO mixtures than in pure DMSO. The "salt"

nature exacerbates this in cold environments.

Solution:

Warm the vial to 37°C.

Sonicate for 10 minutes.

Vortex vigorously.

Critical Check: Centrifuge at 13,000 rpm for 1 minute. If a pellet remains, the concentration

is no longer accurate. Discard the vial.

Q2: Why did my stock solution turn yellow over time at
-20°C?
Diagnosis: Oxidative degradation or acidification.

Mechanism: DMSO can decompose slightly to dimethyl sulfide and dimethyl sulfone over

time, especially if exposed to light or air. The HCl salt can catalyze minor degradation of the

PIM447 scaffold in the presence of trace impurities.

Impact: A slight yellow tint is often acceptable, but a dark yellow/orange shift indicates

significant degradation (>10%).
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Validation: Run a quick LC-MS or check the absorbance spectrum against a fresh standard

before using in sensitive IC50 assays.

Q3: Can I store PIM447 in aqueous buffer (PBS) at
-80°C?
Answer:NO.

Reasoning: PIM447 is prone to hydrolysis in aqueous solution over time. The dihydrochloride

salt creates an acidic local environment which can accelerate this process.

Protocol: Always store as a concentrated stock in DMSO. Only dilute into aqueous buffer

(PBS/Media) immediately prior to the experiment (within 30 minutes of dosing).

Q4: I only have a -20°C freezer. How can I maximize
stability?
Strategy: Double-containment.

Place your tightly sealed cryovials inside a secondary container (e.g., a 50mL Falcon tube).

Add a small packet of desiccant (silica gel) inside the secondary container.

Wrap the secondary container in Parafilm.

Place this container in the back of the freezer, away from the door, to minimize temperature

cycling.

Mechanistic Logic: The Degradation Pathway
Understanding why the compound fails helps prevent it. The diagram below illustrates the

"Moisture-Acid Loop" that threatens dihydrochloride salts in DMSO.
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Figure 2: The "Moisture-Acid Loop" failure mode common in dihydrochloride salts stored at

-20°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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